Cas no 2228526-04-1 (1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2228526-04-1
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• CID: 6449481
• PubChem ID: 165884285
• Update Time: 2025-11-01

1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• 1-{1-[2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one
• 2228526-04-1
• EN300-1971241

• Inchi： 1S/C12H11F3O/c1-8(16)11(6-7-11)9-4-2-3-5-10(9)12(13,14)15/h2-5H,6-7H2,1H3
• InChI Key： GSZWKZCKGFKENU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C(C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 228.07619946g/mol
• Monoisotopic Mass: 228.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

1-{1-2-(Trifluoromethyl)phenylcyclopropyl}ethan-1-one: A Comprehensive Overview

1-{1-2-(Trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS No. 2228526-04-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as TFMPCE, is characterized by a cyclopropyl ring substituted with a trifluoromethylphenyl group and an acetyl moiety. The intricate structure of TFMPCE offers a promising platform for the development of novel therapeutic agents.

The cyclopropyl ring in TFMPCE is a key feature that contributes to its chemical stability and reactivity. Cyclopropane derivatives are known for their high strain energy, which can be harnessed to enhance the pharmacological properties of drugs. The presence of the trifluoromethyl group further enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design.

Recent studies have explored the potential applications of TFMPCE in various therapeutic areas. One notable area of research is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have investigated the ability of TFMPCE derivatives to inhibit kinases, which are key enzymes implicated in cancer and inflammatory diseases. Preliminary results have shown that certain TFMPCE derivatives exhibit potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for drug discovery.

In addition to kinase inhibition, TFMPCE has also been studied for its potential as an antimicrobial agent. The unique combination of the cyclopropyl ring and trifluoromethyl group provides a structural framework that can disrupt bacterial cell membranes, leading to enhanced antimicrobial activity. Studies have demonstrated that TFMPCE derivatives exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for addressing the growing challenge of antibiotic resistance.

The pharmacokinetic properties of TFMPCE have also been extensively studied. Due to its lipophilic nature, TFMPCE exhibits good absorption and distribution profiles, which are crucial for effective drug delivery. Moreover, the metabolic stability of TFMPCE has been evaluated in various in vitro and in vivo models, showing promising results in terms of maintaining therapeutic concentrations over extended periods.

Clinical trials involving TFMPCE-based compounds are currently underway to assess their safety and efficacy in human subjects. Early-phase clinical trials have shown that these compounds are well-tolerated with minimal adverse effects, paving the way for further clinical development. The ongoing research aims to optimize the pharmacological properties of TFMPCE derivatives and identify the most promising candidates for advanced clinical trials.

In conclusion, 1-{1-2-(Trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS No. 2228526-04-1) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance, it is anticipated that TFMPCE will play a significant role in the discovery and development of new drugs with improved efficacy and safety profiles.